Methylliberine
Methylliberine
Methylliberine is an isolate of coffee beans, tea, cola nuts, guarana, cocoa, and yerba mate. Its molecular structure is similar to theacrine.
Brand Name:
Vulcanchem
CAS No.:
51168-26-4
VCID:
VC20860205
InChI:
InChI=1S/C9H12N4O3/c1-11-5-6(12(2)9(11)15)10-8(16-4)13(3)7(5)14/h1-4H3
SMILES:
CN1C2=C(N=C(N(C2=O)C)OC)N(C1=O)C
Molecular Formula:
C9H12N4O3
Molecular Weight:
224.22 g/mol
Methylliberine
CAS No.: 51168-26-4
Cat. No.: VC20860205
Molecular Formula: C9H12N4O3
Molecular Weight: 224.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methylliberine is an isolate of coffee beans, tea, cola nuts, guarana, cocoa, and yerba mate. Its molecular structure is similar to theacrine. |
|---|---|
| CAS No. | 51168-26-4 |
| Molecular Formula | C9H12N4O3 |
| Molecular Weight | 224.22 g/mol |
| IUPAC Name | 2-methoxy-1,7,9-trimethylpurine-6,8-dione |
| Standard InChI | InChI=1S/C9H12N4O3/c1-11-5-6(12(2)9(11)15)10-8(16-4)13(3)7(5)14/h1-4H3 |
| Standard InChI Key | ZVQXCXPGLSBNCX-UHFFFAOYSA-N |
| SMILES | CN1C2=C(N=C(N(C2=O)C)OC)N(C1=O)C |
| Canonical SMILES | CN1C2=C(N=C(N(C2=O)C)OC)N(C1=O)C |
| Boiling Point | 283.5±50.0 °C(Predicted) |
| Melting Point | 186-197 °C |
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